Cas no 902836-50-4 (3-(piperazin-1-yl)-6-(pyrrolidin-1-yl)pyridazine)

3-(Piperazin-1-yl)-6-(pyrrolidin-1-yl)pyridazine is a heterocyclic compound featuring both piperazine and pyrrolidine substituents on a pyridazine core. This structure imparts versatility in medicinal chemistry and drug discovery, particularly as a scaffold for designing bioactive molecules. The presence of two nitrogen-rich rings enhances its potential as a ligand for various biological targets, including receptors and enzymes. Its balanced lipophilicity and hydrogen-bonding capacity make it suitable for optimizing pharmacokinetic properties. The compound’s synthetic accessibility and modularity further support its utility in developing pharmacophores for therapeutic applications, such as CNS or antimicrobial agents. Its well-defined chemical properties facilitate precise modifications for structure-activity relationship studies.
3-(piperazin-1-yl)-6-(pyrrolidin-1-yl)pyridazine structure
902836-50-4 structure
Product Name:3-(piperazin-1-yl)-6-(pyrrolidin-1-yl)pyridazine
CAS No:902836-50-4
MF:C12H19N5
MW:233.312761545181
CID:2113050
PubChem ID:24208832
Update Time:2025-05-28

3-(piperazin-1-yl)-6-(pyrrolidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-piperazinyl)-6-(1-pyrrolidinyl)Pyridazine
    • 3-(Piperazin-1-Yl)-6-(Pyrrolidin-1-Yl)Pyridazine
    • 3-(1-Piperazino)-6-(1-pyrrolidino)pyridazine
    • 6-piperazinyl-3-pyrrolidinylpyridazine
    • ST093590
    • 3-PIPERAZIN-1-YL-6-PYRROLIDIN-1-YLPYRIDAZINE
    • MFCD08061019
    • AKOS015936014
    • DA-25459
    • F1912-0156
    • 902836-50-4
    • 3-(piperazin-1-yl)-6-(pyrrolidin-1-yl)pyridazine
    • MDL: MFCD08061019
    • Inchi: 1S/C12H19N5/c1-2-8-16(7-1)11-3-4-12(15-14-11)17-9-5-13-6-10-17/h3-4,13H,1-2,5-10H2
    • InChI Key: XLVYLSPWXIQYHG-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(N=N2)N2CCNCC2)CCCC1

Computed Properties

  • Exact Mass: 233.16404563g/mol
  • Monoisotopic Mass: 233.16404563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.3
  • XLogP3: 0.6

Experimental Properties

  • Sensitiveness: Air Sensitive

3-(piperazin-1-yl)-6-(pyrrolidin-1-yl)pyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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P210271-100mg
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Alichem
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